Cas no 183483-29-6 (2-(2-bromo-4-pyridyl)acetic acid)

• Product Name: 2-(2-bromo-4-pyridyl)acetic acid
• CAS No: 183483-29-6
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• MDL: MFCD07367935
• CID: 92219
• PubChem ID: 29921601
• Update Time: 2025-10-19

2-(2-bromo-4-pyridyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-pyridine acetic acid
• 2-(2-bromopyridin-4-yl)acetic acid
• (2-bromo-pyridin-4-yl)-acetic acid
• 2-Bromopyridine-4-acetic acid
• (2-bromopyridin-4-yl)acetic acid
• 2-Bromopyridine-4acetic acid
• 2-Bromo-4-pyridineacetic acid
• SJFRXYCVLZOAEU-UHFFFAOYSA-N
• 4-Pyridineacetic acid, 2-bromo-
• VP14209
• FCH1362460
• AB31444
• OR301060
• AK163409
• DB-0
• 2-(2-bromo-4-pyridyl)acetic acid
• 2-Bromopyridine-4-acetic acid, 97%
• DTXSID40652143
• 183483-29-6
• 2-(2-BROMOPYRIDIN-4-YL)ACETICACID
• A21822
• SCHEMBL5754940
• FT-0735220
• AKOS015967394
• EN300-244248
• 2-BROMO-4-PYRIDINEACETICACID
• MFCD07367935
• AC-14198
• DS-8059
• F53120
• CS-0102175
• DB-005201
• 803-230-7
• IHA48329

• MDL： MFCD07367935
• Inchi： 1S/C7H6BrNO2/c8-6-3-5(1-2-9-6)4-7(10)11/h1-3H,4H2,(H,10,11)
• InChI Key： SJFRXYCVLZOAEU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)CC(=O)O

Computed Properties

• Exact Mass: 214.95800
• Monoisotopic Mass: 214.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.3

Experimental Properties

• Density: 1.71
• Melting Point: 145-150°C
• Boiling Point: 374.1°C at 760 mmHg
• Flash Point: 180°C
• Refractive Index: 1.599
• PSA: 50.19000
• LogP: 1.47120

2-(2-bromo-4-pyridyl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-(2-bromo-4-pyridyl)acetic acid

Professional Introduction to 2-(2-bromo-4-pyridyl)acetic Acid (CAS No. 183483-29-6)

2-(2-bromo-4-pyridyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 183483-29-6, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a brominated pyridine core linked to an acetic acid moiety, has garnered attention due to its versatile applications in medicinal chemistry and drug development.

The structural integrity of 2-(2-bromo-4-pyridyl)acetic acid makes it a valuable intermediate in synthesizing various bioactive molecules. The presence of both the bromine atom and the pyridine ring provides multiple sites for functionalization, enabling chemists to tailor its properties for specific therapeutic targets. This flexibility has positioned it as a cornerstone in the design of novel pharmacophores.

In recent years, 2-(2-bromo-4-pyridyl)acetic acid has been extensively studied for its potential in addressing a range of diseases. One of the most promising areas is its role in oncology research. The brominated pyridine moiety is known to enhance binding affinity to certain protein targets, making it an ideal candidate for developing small-molecule inhibitors. For instance, studies have demonstrated its efficacy in disrupting kinase-driven pathways, which are often overactive in cancer cells.

The acetic acid side chain of 2-(2-bromo-4-pyridyl)acetic acid further contributes to its pharmacological significance. This moiety can participate in hydrogen bonding interactions with biological targets, improving drug stability and bioavailability. Researchers have leveraged this property to develop prodrugs that release active compounds within the target tissue, enhancing therapeutic outcomes.

Advancements in computational chemistry have also played a pivotal role in optimizing derivatives of 2-(2-bromo-4-pyridyl)acetic acid. Molecular docking simulations and quantum mechanical calculations have allowed scientists to predict binding affinities and metabolic stability with remarkable accuracy. These insights have guided the synthesis of more potent and selective analogs, accelerating the drug discovery process.

The compound's potential extends beyond oncology. Emerging research suggests that modifications of 2-(2-bromo-4-pyridyl)acetic acid could lead to novel treatments for neurological disorders. The pyridine ring's ability to cross the blood-brain barrier has opened avenues for developing central nervous system (CNS) drugs. Preliminary studies indicate that certain derivatives exhibit neuroprotective properties, making them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic applications, 2-(2-bromo-4-pyridyl)acetic acid has found utility in agricultural science. Its structural features make it a precursor for developing pesticides and herbicides that target specific enzymatic pathways in pests. This targeted approach not only enhances crop protection but also minimizes environmental impact, aligning with sustainable agriculture practices.

The synthesis of 2-(2-bromo-4-pyridyl)acetic acid itself is a testament to modern synthetic chemistry techniques. Advanced methodologies such as palladium-catalyzed cross-coupling reactions have enabled efficient production at scale. These methods ensure high yields and purity, crucial factors for pharmaceutical-grade materials. The ability to produce this compound reliably underscores its industrial importance.

Ethical considerations are also integral when developing new compounds like 2-(2-bromo-4-pyridyl)acetic acid. Rigorous toxicological studies are conducted to assess potential side effects before clinical trials begin. This meticulous approach ensures patient safety while advancing medical knowledge. Collaborative efforts between academia and industry have streamlined these processes, fostering innovation without compromising ethical standards.

The future prospects for 2-(2-bromo-4-pyridyl)acetic acid remain bright as research continues to uncover new applications. Emerging technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery are expected to further enhance its potential. By integrating these cutting-edge approaches with traditional chemical synthesis, scientists can push the boundaries of what this compound can achieve.

In conclusion, 2-(2-bromo-4-pyridyl)acetic acid (CAS No. 183483-29-6) stands as a beacon of innovation in pharmaceutical chemistry. Its unique structure and versatile applications make it indispensable in addressing global health challenges. As research progresses, this compound will undoubtedly play a pivotal role in shaping the future of medicine and beyond.